![molecular formula C17H20N2O4S B2889672 2-(3,4-dimethylphenoxy)-N-(4-sulfamoylphenyl)propanamide CAS No. 692266-42-5](/img/structure/B2889672.png)
2-(3,4-dimethylphenoxy)-N-(4-sulfamoylphenyl)propanamide
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Description
2-(3,4-dimethylphenoxy)-N-(4-sulfamoylphenyl)propanamide is a useful research compound. Its molecular formula is C17H20N2O4S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications
Role in Medicinal Chemistry
Sulfamide derivatives, including structures similar to 2-(3,4-Dimethylphenoxy)-N-(4-sulfamoylphenyl)propanamide, are notable in medicinal chemistry. They have shown potential in forming electrostatic interactions with protein targets, which is critical for developing small-molecule therapeutics. For instance, the broad-spectrum antibiotic doripenem features a mono-substituted sulfamide, highlighting the group's significance in drug design (Reitz, Smith, & Parker, 2009). These derivatives can substitute for sulfonamide, sulfamate, or urea functionalities, indicating their versatility and potential for bioisosteric replacement, which could extend to the research and development of new therapeutics.
Sulfonamides in Clinical Drugs
Sulfonamides, closely related to sulfamide derivatives by their sulfur-containing functional group, are present in various clinically used drugs, including diuretics, carbonic anhydrase inhibitors (CAIs), and antiepileptics (Carta, Scozzafava, & Supuran, 2012). This indicates the potential biomedical relevance of compounds like this compound in drug discovery and development. The exploration of sulfonamides has led to novel drug launches, such as pazopanib, a multi-targeted receptor tyrosine kinase inhibitor, underscoring the therapeutic promise of sulfur-containing compounds in treating various diseases.
Environmental and Toxicological Studies
The examination of compounds structurally related to this compound also extends to environmental sciences and toxicology. For example, the study of herbicide toxicity, including that of 2,4-dichlorophenoxyacetic acid (2,4-D), offers insights into the ecological impact and human health implications of chemical exposure, which could be relevant for assessing related compounds' safety profiles (Zuanazzi, Ghisi, & Oliveira, 2020).
Properties
IUPAC Name |
2-(3,4-dimethylphenoxy)-N-(4-sulfamoylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-11-4-7-15(10-12(11)2)23-13(3)17(20)19-14-5-8-16(9-6-14)24(18,21)22/h4-10,13H,1-3H3,(H,19,20)(H2,18,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUYSKVFVMBGTHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC(C)C(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.